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Compound of Interest

Compound Name: COPPER BERYLLIUM

Cat. No.: B1143545 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

C17200 beryllium copper. The following information addresses common issues encountered

during the age-hardening process and its effect on the alloy's mechanical properties.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle behind the age hardening of C17200?

A1: The high strength of C17200 is achieved through a precipitation hardening heat treatment.

This process involves two main stages: solution annealing and age hardening. During solution

annealing, the alloy is heated to a high temperature (typically 760-780°C) to dissolve the

beryllium into the copper matrix, followed by rapid quenching to trap this solid solution at room

temperature. The subsequent age hardening, performed at a lower temperature (typically 320-

340°C), causes the precipitation of fine, beryllium-rich particles (gamma prime and gamma

double prime phases) within the copper matrix. These precipitates hinder dislocation

movement, thereby significantly increasing the strength and hardness of the alloy.[1]

Q2: What are the typical aging temperatures and times for C17200?

A2: Age hardening temperatures for C17200 typically range from 260°C to 370°C (500°F to

700°F). The time required to achieve peak mechanical properties is inversely related to the

aging temperature. Lower temperatures require longer aging times, while higher temperatures

require shorter times. For example, at 290°C (550°F), it may take around 30 hours to reach

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1143545?utm_src=pdf-interest
https://www.copper.org/resources/properties/microstructure/be_cu.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


peak strength, whereas at 370°C (700°F), peak strength can be achieved in as little as 30

minutes.[2][3][4] A standard treatment to achieve peak properties is often around 315°C

(600°F) for 2 to 3 hours.[5]

Q3: What is the difference between under-aging, peak-aging, and over-aging C17200?

A3:

Under-aging: This occurs when the aging process is stopped before the alloy reaches its

maximum strength. Under-aged C17200 typically exhibits higher ductility and toughness

compared to the peak-aged condition.[4]

Peak-aging: This is the state where the alloy achieves its maximum tensile strength and

hardness. This is due to the optimal size and distribution of the strengthening precipitates.

Over-aging: If the aging process continues beyond the peak, the precipitates begin to

coarsen, leading to a decrease in strength and hardness. However, over-aging can improve

the alloy's electrical and thermal conductivity, as well as its dimensional stability.[4]

Q4: Does C17200 age at room temperature?

A4: No, C17200 beryllium copper does not age harden at room temperature, even when stored

for extended periods. The precipitation process requires elevated temperatures to activate the

diffusion of beryllium atoms.[4]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.materion.com/en/insights/blog/in-our-element-heat-treating-copper-beryllium-parts
https://www.researchgate.net/figure/S-N-curves-of-C17200-beryllium-copper-alloy-at-different-temperatures-a-S-N-curve-of_fig10_367175515
https://lkalloy.com/heat-treatment-of-beryllium-copper-c17200/
https://domadia.net/how-to-heat-treat-beryllium-copper-a-step-by-step-guide/
https://lkalloy.com/heat-treatment-of-beryllium-copper-c17200/
https://lkalloy.com/heat-treatment-of-beryllium-copper-c17200/
https://lkalloy.com/heat-treatment-of-beryllium-copper-c17200/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause(s) Recommended Solution(s)

Lower than expected hardness

or strength after aging.

1. Incorrect aging time or

temperature: The combination

of time and temperature did

not allow for optimal

precipitation. 2. Incomplete

solution annealing: Not all of

the beryllium was dissolved

into the copper matrix prior to

quenching. 3. Slow quenching

rate: A slow quench from the

solution annealing temperature

can allow for some premature

precipitation, reducing the

amount of beryllium available

for subsequent age hardening.

1. Verify aging parameters:

Refer to the provided data

tables to select the appropriate

aging time and temperature for

your desired properties.

Ensure your furnace is

properly calibrated. For high-

temperature aging (e.g.,

370°C), precise time control

(within ±3 minutes) is critical.

[4] 2. Ensure proper solution

annealing: Heat the material to

the recommended temperature

(760-780°C) and hold for a

sufficient time to ensure

complete dissolution of

beryllium. 3. Use a rapid

quench: Immediately quench

the material in water after

solution annealing to retain the

supersaturated solid solution.

Distortion or warping of parts

during aging.

1. Non-uniform heating or

cooling: Can create internal

stresses. 2. Residual stresses

from prior cold working or

machining: These stresses can

be relieved unevenly during

the aging process.

1. Ensure uniform heating: Use

a furnace with good

temperature uniformity and

circulation. For larger parts,

consider strategic placement to

ensure even heating. 2. Stress

relief: If parts have been

heavily cold-worked, a stress-

relief anneal may be

necessary before the final

aging treatment. Fixturing the

parts during aging can also

help maintain their shape.
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Inconsistent mechanical

properties across a batch of

samples.

1. Temperature variation within

the furnace: Different parts of

the furnace may be at slightly

different temperatures. 2.

Variation in material

composition or prior

processing: Inconsistencies in

the raw material can lead to

different responses to heat

treatment.

1. Characterize your furnace:

Map the temperature

distribution within your furnace

to identify any hot or cold

spots. Place samples in the

most uniform temperature

zone. 2. Ensure material

consistency: Use material from

the same batch and with a

consistent processing history

for critical applications.

Experimental Protocols
Detailed Methodology for Age Hardening of C17200

Solution Annealing:

Heat the C17200 alloy to a temperature between 760°C and 780°C in a calibrated furnace.

Hold the alloy at this temperature for a sufficient duration to ensure complete dissolution of

the beryllium into the copper matrix. This time will depend on the cross-sectional thickness

of the material.

Immediately and rapidly quench the alloy in water to room temperature. This step is crucial

to "lock in" the supersaturated solid solution.

Age Hardening (Precipitation Hardening):

Place the solution-annealed and quenched C17200 alloy into a calibrated furnace

preheated to the desired aging temperature (e.g., 315°C, 345°C, or 370°C).

Hold the alloy at the aging temperature for the specified duration as determined by your

experimental plan. Refer to the data tables below for guidance on the relationship between

aging time, temperature, and resulting mechanical properties.
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After the specified aging time has elapsed, remove the alloy from the furnace and allow it

to cool in air to room temperature. The cooling rate from the aging temperature is not as

critical as the quench from the solution annealing temperature.

Methodology for Mechanical Property Testing
Tensile Testing:

Prepare tensile test specimens according to ASTM E8 standards.

Conduct uniaxial tensile tests at room temperature using a universal testing machine.

Determine the ultimate tensile strength (UTS), 0.2% offset yield strength (YS), and

elongation.

Hardness Testing:

Measure the Rockwell C hardness (HRC) of the heat-treated samples using a calibrated

Rockwell hardness tester.

Ensure the surface of the sample is properly prepared (clean, smooth, and flat) before

making indentations.

Data Presentation
Table 1: Effect of Aging Time and Temperature on the Mechanical Properties of C17200 (Alloy

25 1/2H Temper)
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Aging
Temperatur
e (°C)

Aging Time
(hours)

Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongation
(%)

Hardness
(HRC)

315 0.5 1172 1034 7 36

1 1276 1138 5 38

2 1344 1207 4 40

3 1310 1172 4 39

4 1276 1138 5 38

345 0.5 1310 1172 4 39

1 1379 1241 3 41

2 1276 1138 5 38

3 1207 1069 6 36

370 0.25 1310 1172 4 39

0.5 1344 1207 4 40

1 1241 1103 5 37

2 1138 965 7 34

Note: Bolded values indicate approximate peak properties for the given temperature. Data is

compiled and extrapolated from graphical representations in technical literature.

Mandatory Visualization
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Caption: Experimental workflow for investigating the effects of aging time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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